Journal Name:Materials Research Express
Journal ISSN:2053-1591
IF:2.025
Journal Website:http://iopscience.iop.org/journal/2053-1591
Year of Origin:0
Publisher:IOP Publishing Ltd.
Number of Articles Per Year:1938
Publishing Cycle:
OA or Not:Yes
On a Calderón preconditioner for the symmetric formulation of the electroencephalography forward problem without barycentric refinements
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.jcp.2023.112374
We present a Calderón preconditioning scheme for the symmetric formulation of the forward electroencephalographic (EEG) problem that cures both the dense-discretization and the high-contrast breakdown. Unlike existing Calderón schemes presented for the EEG problem, it is refinement-free, that is, the electrostatic integral operators are not discretized with basis functions defined on the barycentrically-refined dual mesh. In fact, in the preconditioner, we reuse the original system matrix thus reducing computational burden. Moreover, the proposed formulation gives rise to a symmetric, positive-definite system of linear equations, which allows the application of the conjugate gradient method, an iterative method that exhibits a smaller computational cost compared to other Krylov subspace methods applicable to non-symmetric problems. Numerical results corroborate the theoretical analysis and attest of the efficacy of the proposed preconditioning technique on both canonical and realistic scenarios.
Detail
On Pitfalls in Accuracy Verification Using Time-Dependent Problems
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.jcp.2023.112389
In this short note, we discuss the circumstances that can lead to a failure to observe the design order of discretization error convergence in accuracy verification when solving a time-dependent problem. In particular, we discuss the problem of failing to observe the design order of spatial accuracy with extremely small time steps. This can cause a serious problem because then one would wind up trying to find a coding error that does not exist. This short note clarifies the mechanism causing this failure to observe a design order of discretization error convergence in accuracy verification when solving time-dependent problems, and provides a guide for avoiding such pitfalls.
Detail
MWCAWE: A multivariate WCAWE approach for parametric model order reduction, and a sampling strategy for the bivariate case
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-03 , DOI: 10.1016/j.jcp.2023.112319
In this paper, the multivariate well-conditioned asymptotic waveform evaluation (MWCAWE) algorithm is presented. It is based on a univariate version of the algorithm, previously introduced for fast frequency sweeps. Taking advantage of the robustness of this univariate algorithm, the MWCAWE enables to effectively generate multi-parameter reduced-order models. Additionally, a residue-based contour following approach is introduced for a two-stage generation of a projection basis, here applied on bi-variate acoustic problems where frequency and a material parameter are in focus. The effectiveness of the proposed method is demonstrated on two poro-acoustic problems, highlighting both the good convergence property of the algorithm and the potential of the multi-patch strategy for parametric applications.
Detail
Modified multi-phase diffuse-interface model for compound droplets in contact with solid
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-16 , DOI: 10.1016/j.jcp.2023.112345
In this study, a novel diffuse-interface (phase-field) model is developed to efficiently describe the dynamics of compound droplets in contact with a solid object. Based on a classical four-component Cahn–Hilliard-type system, we propose modified governing equations, in which the solid is represented by an initially fixed phase. By considering Young's equality between surface tensions and microscale contact angles, equilibrium profiles of diffuse interfaces, and horizontal force balance between contact and interfacial angles, a correction term is derived and added into the phase-field equations to reflect the accurate contact line property for each component. The proposed model can be implemented on Eulerian grids in the absence of complicated treatment on the liquid-solid boundary. The standard finite difference method (FDM) is adopted to perform discretization in space. The linear second-order time-accurate method based on the two-step backward differentiation formula (BDF2) and a stabilization technique are adopted to update the phase-field variables. To accelerate convergence in solving the resulting fully discrete system, we use the linear multigrid method. At each time step, the calculations are completely decoupled. The numerical experiments not only indicate the desired accuracy but also show superior capability in complex geometries. Furthermore, the numerical and analytical results for the compound droplets on a flat solid are in good agreement with each other.
Detail
A discontinuous Galerkin discretization of elliptic problems with improved convergence properties using summation by parts operators
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.jcp.2023.112367
Nishikawa (2007) proposed to reformulate the classical Poisson equation as a steady state problem for a linear hyperbolic system. This results in optimal error estimates for both the solution of the elliptic equation and its gradient. However, it prevents the application of well-known solvers for elliptic problems. We show connections to a discontinuous Galerkin (DG) method analyzed by Cockburn, Guzmán, and Wang (2009) that is very difficult to implement in general. Next, we demonstrate how this method can be implemented efficiently using summation by parts (SBP) operators, in particular in the context of SBP DG methods such as the DG spectral element method (DGSEM). The resulting scheme combines nice properties of both the hyperbolic and the elliptic point of view, in particular a high order of convergence of the gradients, which is one order higher than what one would usually expect from DG methods for elliptic problems.
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An overview of a posteriori error estimation and post-processing methods for nonlinear eigenvalue problems
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.jcp.2023.112352
In this article, we present an overview of different a posteriori error analysis and post-processing methods proposed in the context of nonlinear eigenvalue problems, e.g. arising in electronic structure calculations for the calculation of the ground state and compare them. We provide two equivalent error reconstructions based either on a second-order Taylor expansion of the minimized energy, or a first-order expansion of the nonlinear eigenvalue equation. We then show how several a posteriori error estimations as well as post-processing methods can be formulated as specific applications of the derived reconstructed errors, and we compare their range of applicability as well as numerical cost and precision.
Detail
A fully asymptotic preserving decomposed multi-group method for the frequency-dependent radiative transfer equations
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.jcp.2023.112368
The opacity of FRTE depends on not only the material temperature but also the frequency, whose values may vary several orders of magnitude for different frequencies. The gray radiation diffusion and frequency-dependent diffusion equations are two simplified models that can approximate the solution to FRTE in the thick opacity regime. The frequency discretization for the two limit models highly affects the numerical accuracy. However, classical frequency discretization for FRTE considers only the absorbing coefficient. In this paper, we propose a new decomposed multi-group method for frequency discretization that is not only AP in both gray radiation diffusion and frequency-dependent diffusion limits, but also the frequency discretization of the limiting models can be tuned. Based on the decomposed multi-group method, a full AP scheme in frequency, time, and space is proposed. Several numerical examples are used to verify the performance of the proposed scheme.
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Inverse modeling of nonisothermal multiphase poromechanics using physics-informed neural networks
Materials Research Express ( IF 2.025 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.jcp.2023.112323
We propose a solution strategy for parameter identification in multiphase thermo-hydro-mechanical (THM) processes in porous media using physics-informed neural networks (PINNs). We employ a dimensionless form of the THM governing equations that is particularly well suited for the inverse problem, and we leverage the sequential multiphysics PINN solver we developed in previous work. We validate the proposed inverse-modeling approach on multiple benchmark problems, including Terzaghi's isothermal consolidation problem, Barry-Mercer's isothermal injection-production problem, and nonisothermal consolidation of an unsaturated soil layer. We report the excellent performance of the proposed sequential PINN-THM inverse solver, thus paving the way for the application of PINNs to inverse modeling of complex nonlinear multiphysics problems.
Detail
Multi-dimensional summation-by-parts operators for general function spaces: Theory and construction
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.jcp.2023.112370
Summation-by-parts (SBP) operators allow us to systematically develop energy-stable and high-order accurate numerical methods for time-dependent differential equations. Until recently, the main idea behind existing SBP operators was that polynomials can accurately approximate the solution, and SBP operators should thus be exact for them. However, polynomials do not provide the best approximation for some problems, with other approximation spaces being more appropriate. We recently addressed this issue and developed a theory for one-dimensional SBP operators based on general function spaces, coined function-space SBP (FSBP) operators. In this paper, we extend the theory of FSBP operators to multiple dimensions. We focus on their existence, connection to quadratures, construction, and mimetic properties. A more exhaustive numerical demonstration of multi-dimensional FSBP (MFSBP) operators and their application will be provided in future works. Similar to the one-dimensional case, we demonstrate that most of the established results for polynomial-based multi-dimensional SBP (MSBP) operators carry over to the more general class of MFSBP operators. Our findings imply that the concept of SBP operators can be applied to a significantly larger class of methods than is currently done. This can increase the accuracy of the numerical solutions and/or provide stability to the methods.
Detail
An Arbitrarily High Order Unfitted Finite Element Method for Elliptic Interface Problems with Automatic Mesh Generation
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.jcp.2023.112384
We consider the reliable implementation of high-order unfitted finite element methods on Cartesian meshes with hanging nodes for elliptic interface problems. We construct a reliable algorithm to merge small interface elements with their surrounding elements to automatically generate the finite element mesh whose elements are large with respect to both domains. We propose new basis functions for the interface elements to control the growth of the condition number of the stiffness matrix in terms of the finite element approximation order, the number of elements of the mesh, and the interface deviation which quantifies the mesh resolution of the geometry of the interface. Numerical examples are presented to illustrate the competitive performance of the method.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
15.30 21 Science Citation Index Expanded Not
Submission Guidelines
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